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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911

This technical guide provides an in-depth analysis of the melting and boiling points of 3-
diethylaminophenol, a crucial chemical intermediate in the synthesis of various dyes and
pharmaceutical compounds. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental to verifying the purity
and identity of a chemical substance. Below is a summary of the reported physical properties
for 3-diethylaminophenol.

Property Value Conditions

Melting Point 69 - 78 °C Atmospheric Pressure
Boiling Point 276 - 280 °C 760 mmHg

Boiling Point 170 °C 15 mmHg

Note: The reported values for the melting point exhibit a range, which can be attributed to
variations in experimental conditions and sample purity.[1][2]
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Experimental Protocols for Determination of
Physicochemical Properties

Accurate and reproducible experimental methods are paramount for the determination of
physical constants. The following sections detail the standard laboratory protocols for
measuring the melting and boiling points of a solid compound like 3-diethylaminophenol.

Melting Point Determination: Capillary Method

The capillary method is a widely accepted and straightforward technique for determining the
melting point of a crystalline solid.[3][4]

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

e Thermometer

» Sample of 3-diethylaminophenol (finely powdered and dry)

Procedure:

A small amount of the finely powdered 3-diethylaminophenol is introduced into the open
end of a capillary tube.

e The tube is tapped gently to pack the sample into the sealed end, forming a compact column
of 2-3 mm in height.[5]

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[1]

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.
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e The temperature at which the entire solid has transformed into a clear liquid is recorded as
the end of the melting range.

e For a pure substance, the melting range should be narrow, typically within 1-2 °C.[1] A broad
melting range often indicates the presence of impurities.[2][5]

Boiling Point Determination: Distillation Method

For an accurate determination of the atmospheric boiling point, a simple distillation method is
employed.[6]

Apparatus:

« Distillation flask

» Condenser

e Receiving flask

o Thermometer and adapter

e Heating mantle

 Boiling chips

o Sample of 3-diethylaminophenol
Procedure:

» The distillation flask is charged with a sample of 3-diethylaminophenol and a few boiling
chips to ensure smooth boiling.

e The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

e The heating mantle is turned on, and the liquid is brought to a gentle boil.

» As the vapor rises and surrounds the thermometer bulb, the temperature will stabilize.
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» The constant temperature observed during the collection of the distillate is recorded as the
boiling point of the liquid.[6]

Synthesis Workflow of 3-Diethylaminophenol

3-Diethylaminophenol is a key intermediate in the synthesis of various compounds, including
rhodamine and coumarin-based fluorescent dyes.[7] Understanding its synthesis is crucial for
its application in drug development and materials science.
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Caption: Synthesis workflow for 3-diethylaminophenol from resorcinol and diethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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